Cas no 1699510-29-6 (3-propan-2-yl-1H-pyridazine-6-thione)

3-Propan-2-yl-1H-pyridazine-6-thione is a heterocyclic compound featuring a pyridazine core substituted with a thione group at the 6-position and an isopropyl group at the 3-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The thione functionality offers versatile coordination properties, enabling its use in metal complexation and catalysis. Its stability under standard conditions and compatibility with a range of reaction conditions enhance its utility in multi-step synthetic routes. The compound’s well-defined molecular framework also facilitates structural modifications for tailored applications in medicinal chemistry and material science.

3-propan-2-yl-1H-pyridazine-6-thione structure

1699510-29-6 structure

Product Name:3-propan-2-yl-1H-pyridazine-6-thione

CAS No:1699510-29-6

MF:C₇H₁₀N₂S

MW:154.232699871063

CID:5253235

Update Time:2025-06-07

3-propan-2-yl-1H-pyridazine-6-thione Chemical and Physical Properties

Names and Identifiers

- 6-(propan-2-yl)pyridazine-3-thiol
- 3-propan-2-yl-1H-pyridazine-6-thione
- 3(2H)-Pyridazinethione, 6-(1-methylethyl)-
- Inchi： 1S/C7H10N2S/c1-5(2)6-3-4-7(10)9-8-6/h3-5H,1-2H3,(H,9,10)
- InChI Key： GECOHRLHYOVFNJ-UHFFFAOYSA-N
- SMILES： S=C1C=CC(C(C)C)=NN1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 204
XLogP3: 1.2
Topological Polar Surface Area: 56.5

3-propan-2-yl-1H-pyridazine-6-thione Pricemore >>

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